Cas no 162734-51-2 (4-Propylbenzenepentanoic acid)

• Product Name: 4-Propylbenzenepentanoic acid
• CAS No: 162734-51-2
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 2107249
• Update Time: 2023-08-03

4-Propylbenzenepentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-propylBenzenepentanoic acid
• 4-Propylbenzenepentanoic acid

• Inchi： 1S/C14H20O2/c1-2-5-12-8-10-13(11-9-12)6-3-4-7-14(15)16/h8-11H,2-7H2,1H3,(H,15,16)
• InChI Key： COYORTVDAYFNSV-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(=CC=1)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• XLogP3: 4
• Topological Polar Surface Area: 37.3